N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine

• IUPAC Name: 4-(4-methoxy-3-methylphenyl)-N-pyrimidin-2-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H14N4OS/c1-10-8-11(4-5-13(10)20-2)12-9-21-15(18-12)19-14-16-6-3-7-17-14/h3-9H,1-2H3,(H,16,17,18,19)
• InChI Key: YMLQFVHWDYAYAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CSC(=N2)NC3=NC=CC=N3)OC
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol
• Solubility: <0.1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]-2-pyrimidinamine is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. This compound is also known as Pimasertib, which is a selective inhibitor of MEK1/2 that is involved in the MAPK/ERK signaling pathway.

Scientific Research Applications

Antifungal Applications

A study explored the antifungal effects of various pyrimidin-amine derivatives, including those with methoxy and methyl substituents, demonstrating their potential as antifungal agents against species like Aspergillus terreus and Aspergillus niger. This suggests that compounds with similar structures could be developed into antifungal medications or research tools for studying fungal infections (Jafar et al., 2017).

Ligand for Metal Complexes

Research on ligands that incorporate thiazole and pyrimidinamine groups has shown that they can form stable complexes with metals such as Ruthenium. These complexes have potential applications in catalysis, material science, and as probes in chemical biology studies (Menzel et al., 2010).

Anti-Inflammatory and Analgesic Agents

Compounds derived from visnaginone and khellinone, incorporating methoxy and methyl groups alongside pyrimidinamine structures, have shown significant anti-inflammatory and analgesic properties. Such findings indicate the therapeutic potential of structurally related compounds in pain management and inflammation control (Abu‐Hashem et al., 2020).

Crystal Structure Analysis

Studies on the crystal structure of compounds featuring methoxyphenyl and thiazolopyrimidine moieties contribute to the understanding of their chemical behavior and potential for forming stable crystalline materials, which could be relevant for the design of new pharmaceuticals or materials (Krishnamurthy & Begum, 2015).